2-[4-(2-fluorophenyl)piperazin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide
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Overview
Description
Scientific Research Applications
Inhibition of Equilibrative Nucleoside Transporters (ENTs)
This compound has been studied for its role as an inhibitor of ENTs, which are integral in nucleotide synthesis, adenosine function regulation, and chemotherapy. It exhibits selectivity towards ENT2 over ENT1, making it a potential candidate for targeted drug design in cancer therapy .
Antifungal Applications
Derivatives of this compound have been synthesized as potential antifungal agents. Their biological activity is assessed through their ability to inhibit fungal growth, which is crucial in the development of new antifungal medications .
Antitumor Activity
The structural analogs of this compound have been explored for their antitumor properties. By interfering with cellular processes that are vital for tumor growth, these compounds could contribute to the development of novel cancer treatments .
Antibacterial Properties
Research indicates that this compound’s analogs may possess antibacterial activities, suggesting their use in combating bacterial infections. This is particularly important in the era of increasing antibiotic resistance .
Anti-inflammatory Effects
The compound’s framework has been associated with anti-inflammatory activities, which could be beneficial in treating chronic inflammatory diseases .
Sedative and Anesthetic Potential
Some studies suggest that the compound could have sedative and anesthetic effects, which might be useful in the development of new anesthetics or sedatives .
Antithrombotic and Antituberculosis Effects
The compound’s structure is linked to antithrombotic and antituberculosis properties, indicating its potential in creating therapies for blood clot prevention and tuberculosis treatment .
Agrochemical Applications
Lastly, the compound’s derivatives could be utilized in agrochemicals, aiding in the protection of crops and enhancing agricultural productivity .
Mechanism of Action
Target of Action
The primary target of this compound is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .
Mode of Action
The compound interacts with ENTs, inhibiting their function . It has been found to be more selective towards ENT2 than ENT1 . The inhibition of these transporters disrupts the normal function of nucleotide synthesis and regulation of adenosine, which can have significant effects on cellular processes .
Biochemical Pathways
The inhibition of ENTs affects the nucleotide synthesis pathway and the regulation of adenosine function . These pathways are crucial for various cellular processes, including DNA replication, signal transduction, and energy transfer .
Result of Action
The result of the compound’s action is the inhibition of ENTs, which disrupts nucleotide synthesis and the regulation of adenosine function . This can lead to significant changes in cellular processes .
properties
IUPAC Name |
2-[4-(2-fluorophenyl)piperazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26FN3O/c1-16(2)17-7-9-18(10-8-17)23-21(26)15-24-11-13-25(14-12-24)20-6-4-3-5-19(20)22/h3-10,16H,11-15H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGPZRVNMVKBATP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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